Cas no 1152657-86-7 ((3,4-dimethylphenyl)methyl(2-methylpropyl)amine)

• Product Name: (3,4-dimethylphenyl)methyl(2-methylpropyl)amine
• CAS No: 1152657-86-7
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5205837
• PubChem ID: 43220509
• Update Time: 2026-03-06

(3,4-dimethylphenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-dimethyl-N-(2-methylpropyl)-
• (3,4-dimethylphenyl)methyl(2-methylpropyl)amine

• Inchi： 1S/C13H21N/c1-10(2)8-14-9-13-6-5-11(3)12(4)7-13/h5-7,10,14H,8-9H2,1-4H3
• InChI Key： JQNHUGMJQUBJKK-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)C)=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,4-dimethylphenyl)methyl(2-methylpropyl)amine

(3,4-Dimethylphenyl)methyl(2-methylpropyl)amine: A Comprehensive Overview

The compound with CAS No. 1152657-86-7, commonly referred to as (3,4-dimethylphenyl)methyl(2-methylpropyl)amine, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of tertiary amines, which are widely used in various applications due to their unique chemical properties. The (3,4-dimethylphenyl) group contributes to the aromatic character of the molecule, while the (2-methylpropyl) group adds aliphatic functionality, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of (3,4-dimethylphenyl)methyl(2-methylpropyl)amine as a precursor in the synthesis of advanced materials, such as polyurethanes and specialty polymers. Its ability to act as a nucleophile in various reactions makes it an essential building block in the development of high-performance materials. Researchers have also explored its role in catalytic processes, where its steric and electronic properties enhance reaction efficiency.

The synthesis of (3,4-dimethylphenyl)methyl(2-methylpropyl)amine typically involves a two-step process: the alkylation of aniline derivatives followed by nucleophilic substitution. This method ensures high purity and yield, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized this process, reducing production costs and environmental impact.

In terms of applications, (3,4-dimethylphenyl)methyl(2-methylpropyl)amine has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable amine bonds makes it ideal for constructing complex molecular frameworks. Additionally, it has been employed in agrochemicals to enhance the bioavailability of active ingredients.

From an environmental perspective, the compound's biodegradability has been extensively studied. Research indicates that under aerobic conditions, (3,4-dimethylphenyl)methyl(2-methylpropyl)amine undergoes rapid degradation, minimizing its ecological footprint. This property is particularly important for industries adhering to strict environmental regulations.

Looking ahead, the demand for (3,4-dimethylphenyl)methyl(2-methylpropyl)amine is expected to grow due to its expanding applications in specialty chemicals and advanced materials. Ongoing research focuses on improving its synthesis methods and exploring new application areas. As a result, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.